Cas no 125016-87-7 (Benzene, 1,1'-(methoxyphenylmethylene)bis[4-methoxy-)

Benzene, 1,1'-(methoxyphenylmethylene)bis[4-methoxy- structure
125016-87-7 structure
Product Name:Benzene, 1,1'-(methoxyphenylmethylene)bis[4-methoxy-
CAS No:125016-87-7
MF:C22H22O3
MW:334.408286571503
CID:1217449
PubChem ID:16116480
Update Time:2025-04-20

Benzene, 1,1'-(methoxyphenylmethylene)bis[4-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1-methoxy-4-[methoxy-(4-methoxyphenyl)-phenylmethyl]benzene
    • 1,1'-[Methoxy(phenyl)methylene]bis(4-methoxybenzene)
    • DTXSID00583045
    • SCHEMBL774134
    • 125016-87-7
    • Benzene, 1,1'-(methoxyphenylmethylene)bis[4-methoxy-
    • Inchi: 1S/C22H22O3/c1-23-20-13-9-18(10-14-20)22(25-3,17-7-5-4-6-8-17)19-11-15-21(24-2)16-12-19/h4-16H,1-3H3
    • InChI Key: YDNNTXXWYHETTD-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 334.15696
  • Monoisotopic Mass: 334.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • PSA: 27.69
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